Cas no 921814-84-8 (3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole)
3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole
- 3-[(3-chlorophenyl)methylsulfanyl]-7-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
-
- Inchi: 1S/C19H19ClN4OS/c1-2-25-17-8-6-16(7-9-17)23-10-11-24-18(23)21-22-19(24)26-13-14-4-3-5-15(20)12-14/h3-9,12H,2,10-11,13H2,1H3
- InChI Key: ICXIZCWPHLUPPK-UHFFFAOYSA-N
- SMILES: N1=C(SCC2=CC=CC(Cl)=C2)N2CCN(C3=CC=C(OCC)C=C3)C2=N1
3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2239-0210-2μmol |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-5μmol |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-10μmol |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-20μmol |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-1mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-2mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-3mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-4mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-5mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2239-0210-10mg |
3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole |
921814-84-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole
Introduction to 3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole (CAS No. 921814-84-8)
3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole, a compound with the CAS number 921814-84-8, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The imidazo[2,1-c][1,2,4]triazole core is a privileged scaffold that has been extensively studied for its biological activity and pharmacological relevance.
The molecular structure of this compound features a complex arrangement of functional groups, including a 3-chlorophenylmethylsulfanyl moiety and a 4-ethoxyphenyl substituent. These groups contribute to the compound's overall reactivity and interaction with biological targets. The presence of multiple heterocyclic rings enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.
In recent years, there has been a growing interest in imidazo[2,1-c][1,2,4]triazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole contributes to its unique pharmacological profile.
One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, research indicates that imidazo[2,1-c][1,2,4]triazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases. The 3-chlorophenylmethylsulfanyl group in particular has been shown to enhance binding affinity to target proteins, improving the compound's efficacy.
The synthesis of 3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic framework.
Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability for clinical applications. Preliminary studies have indicated favorable solubility and metabolic stability, suggesting that it may have good bioavailability. Additionally, the compound demonstrates low toxicity in vitro assays,which is an encouraging finding for further development.
The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and to optimize the structure for improved activity. These computational approaches have provided valuable insights into the compound's mechanism of action and have guided synthetic modifications.
In conclusion,3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H、6H、7H-imidazo[2、1-c][1、2、4]triazole (CAS No. 921814-84-8) is a promising compound with significant potential in pharmaceutical research。Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation。Advances in synthetic methodologies and computational chemistry continue to enhance our understanding of this compound, paving the way for new therapeutic interventions。
921814-84-8 (3-{(3-chlorophenyl)methylsulfanyl}-7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)